Cas no 37142-87-3 (2H-1,4-Benzothiazin-3(4H)-one, 4-methyl-)

• Product Name: 2H-1,4-Benzothiazin-3(4H)-one, 4-methyl-
• CAS No: 37142-87-3
• MF: C₉H₉NOS
• MW: 179.238860845566
• CID: 1481611
• PubChem ID: 4382691
• Update Time: 2025-04-21

2H-1,4-Benzothiazin-3(4H)-one, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzothiazin-3(4H)-one, 4-methyl-
• 4-methyl-1,4-benzothiazin-3-one
• 37142-87-3
• 4-methyl-2H-1,4-benzothiazin-3(4H)-one
• HMS1646C02
• AKOS003160986
• DTXSID50402671
• SCHEMBL8140807
• 4-Methyl-2H-benzo[b][1,4]thiazin-3(4H)-one
• 4-methyl-3,4-dihydro-2H-1,4-benzothiazin-3-one
• CS-005/03875053

• MDL： MFCD03830352
• Inchi： 1S/C9H9NOS/c1-10-7-4-2-3-5-8(7)12-6-9(10)11/h2-5H,6H2,1H3
• InChI Key： SHUQPYGJXCEBIM-UHFFFAOYSA-N
• SMILES： S1CC(N(C)C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 179.04057
• Monoisotopic Mass: 179.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines